Cas no 1103508-50-4 (6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one
• CAS No: 1103508-50-4
• MF: C₇H₅N₃OS
• MW: 179.199099302292
• CID: 2108023
• Update Time: 2025-10-28

6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(thiazol-2-yl)pyridazin-3(2H)-one
• 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one
• 3-(1,3-Thiazol-2-yl)-1H-pyridazin-6-one

• Inchi： 1S/C7H5N3OS/c11-6-2-1-5(9-10-6)7-8-3-4-12-7/h1-4H,(H,10,11)
• InChI Key： RRDYLLHPYCXLTP-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 179.015
• Monoisotopic Mass: 179.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6

Additional information on 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1103508-50-4): Properties, Applications, and Market Insights

6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1103508-50-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile applications. This compound, characterized by the fusion of a thiazole ring and a dihydropyridazinone moiety, serves as a key intermediate in the synthesis of biologically active molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1103508-50-4) contributes to its remarkable chemical properties. The thiazole ring, known for its electron-rich nature, enhances the compound's ability to participate in hydrogen bonding and π-π stacking interactions, making it a valuable scaffold in medicinal chemistry. Meanwhile, the dihydropyridazinone core offers a rigid framework that can be modified to improve pharmacokinetic profiles. These attributes have led to its incorporation in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

In recent years, the demand for 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1103508-50-4) has surged, driven by its applications in precision medicine and green chemistry. With the rise of personalized therapies, this compound has been investigated for its role in modulating specific biological pathways, such as those involved in cancer and autoimmune diseases. Additionally, its compatibility with environmentally friendly synthesis methods aligns with the growing emphasis on sustainable chemical processes. These trends reflect the compound's relevance in addressing contemporary challenges in healthcare and industrial chemistry.

The synthesis of 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1103508-50-4) typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are routinely used to characterize the compound, ensuring its suitability for high-value applications. These methodological advancements underscore the importance of quality control in the production of this heterocyclic derivative.

Market analysts project steady growth for 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1103508-50-4), citing its expanding role in drug discovery pipelines and material science. The compound's versatility has attracted investments from biotech and pharmaceutical companies aiming to develop next-generation therapeutics. Furthermore, its potential use in electronic materials and catalysts has opened new avenues for industrial applications. As research continues to uncover its multifaceted utility, the compound is poised to remain a focal point in scientific and commercial endeavors.

For researchers seeking reliable sources of 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1103508-50-4), it is essential to partner with reputable suppliers who adhere to stringent quality standards. Certifications such as GMP and ISO compliance are critical indicators of product integrity. Additionally, suppliers offering customized synthesis and bulk quantities can cater to diverse experimental and industrial needs. By prioritizing quality and scalability, stakeholders can leverage the full potential of this promising compound.

In conclusion, 6-(1,3-thiazol-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 1103508-50-4) represents a compelling example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its structural elegance, combined with its broad applicability, makes it a valuable asset in modern science. As the scientific community delves deeper into its properties and applications, this compound is expected to play a pivotal role in shaping the future of medicine and technology.